Cas no 2138347-60-9 (1-(2,3,3-trimethylbutyl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(2,3,3-trimethylbutyl)-1H-1,2,3-triazol-4-amine
• CAS No: 2138347-60-9
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• CID: 6560176
• PubChem ID: 165472799
• Update Time: 2025-06-03

1-(2,3,3-trimethylbutyl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,3-trimethylbutyl)-1H-1,2,3-triazol-4-amine
• EN300-1113694
• 2138347-60-9

• Inchi： 1S/C9H18N4/c1-7(9(2,3)4)5-13-6-8(10)11-12-13/h6-7H,5,10H2,1-4H3
• InChI Key： UWKSPCWUBGHMHV-UHFFFAOYSA-N
• SMILES： N1(C=C(N)N=N1)CC(C)C(C)(C)C

Computed Properties

• Exact Mass: 182.153146591g/mol
• Monoisotopic Mass: 182.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(2,3,3-trimethylbutyl)-1H-1,2,3-triazol-4-amine

Comprehensive Overview of 1-(2,3,3-Trimethylbutyl)-1H-1,2,3-triazol-4-amine (CAS No. 2138347-60-9)

The compound 1-(2,3,3-trimethylbutyl)-1H-1,2,3-triazol-4-amine, identified by its CAS number 2138347-60-9, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This triazole derivative is characterized by its unique structural framework, which combines a trimethylbutyl group with a 1,2,3-triazole core. Such structural features make it a promising candidate for various applications, including drug discovery, agrochemical development, and advanced material synthesis.

In recent years, the demand for heterocyclic compounds like 1-(2,3,3-trimethylbutyl)-1H-1,2,3-triazol-4-amine has surged due to their versatility and efficacy in multiple domains. Researchers are particularly interested in its potential as a bioactive scaffold, given the well-documented pharmacological properties of triazole-containing molecules. These properties include antimicrobial, antiviral, and anti-inflammatory activities, which align with current global health priorities, such as combating antibiotic resistance and emerging viral infections.

The synthesis of CAS 2138347-60-9 typically involves click chemistry methodologies, a technique that has revolutionized the construction of 1,2,3-triazoles. This approach not only ensures high yields but also aligns with the principles of green chemistry, a topic of growing importance in sustainable scientific practices. The compound's amine functional group further enhances its reactivity, enabling facile derivatization for tailored applications.

From a commercial perspective, 1-(2,3,3-trimethylbutyl)-1H-1,2,3-triazol-4-amine is often sought after by pharmaceutical and agrochemical companies. Its structural modularity allows for the development of novel small-molecule inhibitors and crop protection agents. Additionally, its potential use in polymer chemistry and coating technologies has sparked interest among material scientists, particularly in the context of smart materials and nanotechnology.

Safety and regulatory compliance are critical considerations for handling CAS 2138347-60-9. While the compound is not classified as a hazardous substance, proper laboratory protocols must be followed to ensure safe usage. Researchers are advised to consult relevant material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when working with this chemical.

In conclusion, 1-(2,3,3-trimethylbutyl)-1H-1,2,3-triazol-4-amine represents a fascinating example of how heterocyclic chemistry continues to drive innovation across multiple industries. Its CAS number 2138347-60-9 serves as a gateway to a wealth of scientific literature and commercial opportunities, making it a compound of enduring relevance in modern research and development.